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A Technical Guide for Researchers in Organosilicon Chemistry and Drug Development

The journey into the world of organosilicon chemistry reveals a rich history of meticulous

experimentation and groundbreaking discoveries. Among the myriad of compounds

synthesized, hexaphenyldisiloxane stands as a cornerstone in the development of phenyl-

substituted silicones. This in-depth technical guide explores the discovery and history of this

pivotal molecule, offering researchers, scientists, and drug development professionals a

comprehensive understanding of its origins, synthesis, and foundational properties.

From "Sticky Messes" to a New Class of
Compounds: The Pioneering Work of Frederic
Kipping
The story of hexaphenyldisiloxane is intrinsically linked to the pioneering work of English

chemist Frederic Stanley Kipping.[1] At the turn of the 20th century, Kipping embarked on a

systematic investigation of the organic compounds of silicon, a field then in its infancy.[1] His

extensive research, detailed in a series of papers titled "Organic derivatives of silicon," laid the

groundwork for modern silicone chemistry.

While the exact date of the first synthesis of hexaphenyldisiloxane is not definitively cited in

readily available literature, its formation is a direct consequence of Kipping's extensive work on

the hydrolysis of phenyl-substituted chlorosilanes. In his investigations into what were then

termed "siliconic acids," Kipping and his co-worker Arthur James Meads studied the reaction of
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phenylsilicon trichloride with water. Their work, published in 1914, detailed the complex

condensation products that arose from such reactions. It is within this body of research that the

formation of hexaphenyldisiloxane, through the condensation of its precursor triphenylsilanol,

was implicitly established.

The Foundational Synthesis: Hydrolysis and
Condensation
The primary pathway to hexaphenyldisiloxane in these early investigations was a two-step

process initiated by the hydrolysis of a triphenylsilyl halide, followed by the condensation of the

resulting triphenylsilanol.

Experimental Protocol: Synthesis of
Hexaphenyldisiloxane via Triphenylsilanol
Condensation (Kipping, c. 1914 - inferred)
This protocol is based on the general methods described by Kipping in his studies of

phenylsilicon compounds.

Step 1: Hydrolysis of Triphenylchlorosilane to Triphenylsilanol

Reaction Setup: A solution of triphenylchlorosilane in a suitable organic solvent, such as

diethyl ether, is prepared in a flask equipped with a dropping funnel and a stirrer.

Hydrolysis: Water is slowly added to the stirred solution of triphenylchlorosilane. The reaction

is exothermic and proceeds with the evolution of hydrogen chloride gas.

Neutralization: After the addition of water is complete, the ethereal solution is washed with a

dilute solution of sodium carbonate to neutralize the hydrochloric acid, followed by washing

with water until neutral.

Isolation: The ether layer is separated and dried over anhydrous sodium sulfate. The solvent

is then removed by distillation, yielding crude triphenylsilanol.

Purification: The crude triphenylsilanol is purified by recrystallization from a suitable solvent,

such as benzene or a mixture of benzene and petroleum ether.
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Step 2: Condensation of Triphenylsilanol to Hexaphenyldisiloxane

Thermal Condensation: The purified triphenylsilanol is heated above its melting point. The

condensation reaction occurs with the elimination of a molecule of water, forming the stable

Si-O-Si linkage of hexaphenyldisiloxane.

Isolation and Purification: The resulting solid, hexaphenyldisiloxane, is then purified by

recrystallization from a high-boiling solvent, such as toluene or xylene.

A more modern approach, described by H. Harry Szmant and Gene A. Brost in 1950, involves

the base-catalyzed conversion of triphenylsilanol to hexaphenyldisiloxane.

Experimental Protocol: Base-Catalyzed Synthesis of
Hexaphenyldisiloxane (Szmant and Brost, 1950)

Reaction Mixture: Triphenylsilanol is dissolved in a suitable solvent, and a catalytic amount

of a strong base, such as sodium hydroxide, is added.

Reaction Conditions: The mixture is heated under reflux for a specified period to drive the

condensation reaction to completion.

Workup: The reaction mixture is cooled, and the product is isolated by filtration. The crude

hexaphenyldisiloxane is then washed to remove any remaining base and unreacted

starting material.

Purification: The product is purified by recrystallization.

Quantitative Data from Early Studies
The following table summarizes the key quantitative data for hexaphenyldisiloxane as

reported in historical and modern chemical literature.
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Property Value Source

Molecular Formula C₃₆H₃₀OSi₂

Molecular Weight 534.80 g/mol

Melting Point ~225 °C

Boiling Point 494 °C

Density 1.2 g/cm³

Logical Relationships in the Synthesis of
Hexaphenyldisiloxane
The synthesis of hexaphenyldisiloxane is a clear illustration of fundamental reactions in

organosilicon chemistry. The following diagram outlines the logical progression from a silicon

halide precursor to the final disiloxane.

Grignard Reaction

Hydrolysis Condensation

Silicon Tetrachloride (SiCl₄)

Triphenylchlorosilane (Ph₃SiCl)
+ 3 PhMgBr

Phenylmagnesium Bromide (PhMgBr)

Triphenylsilanol (Ph₃SiOH)

+ H₂O
- HCl

Water (H₂O)

Hexaphenyldisiloxane ((Ph₃Si)₂O)

+ Ph₃SiOH
- H₂O

Heat (Δ) or Base Catalyst

HCl H₂O
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Synthesis Pathway of Hexaphenyldisiloxane

This flowchart illustrates the multi-step synthesis of hexaphenyldisiloxane, starting from

silicon tetrachloride. The initial Grignard reaction forms the crucial carbon-silicon bonds of

triphenylchlorosilane. Subsequent hydrolysis yields triphenylsilanol, which then undergoes

condensation to produce the final product, hexaphenyldisiloxane.

Conclusion
The discovery and synthesis of hexaphenyldisiloxane by Frederic Kipping and his

contemporaries marked a significant milestone in the history of organosilicon chemistry. What

may have initially been considered academic curiosities or "sticky messes" evolved into a

foundational understanding of the formation and properties of the siloxane bond. The

straightforward yet elegant synthesis of hexaphenyldisiloxane from readily accessible

precursors paved the way for the development of a vast array of phenyl-substituted silicones

with diverse applications. For today's researchers, a deep appreciation of this historical context

provides a solid foundation for innovation in the ever-expanding field of silicon-based materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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